![molecular formula C17H21FN4O4S B6451583 N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]-2-fluorobenzene-1-sulfonamide CAS No. 2549032-85-9](/img/structure/B6451583.png)
N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]-2-fluorobenzene-1-sulfonamide
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Overview
Description
The compound “N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]-2-fluorobenzene-1-sulfonamide” is a complex organic molecule. It contains a piperidine ring attached to a fluorobenzene sulfonamide group and a 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl group .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of 1,3,4-thiadiazoles, 5-arylazothiazoles, and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines were synthesized via the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as melting point, boiling point, solubility, and stability, are not provided in the available literature .Scientific Research Applications
- Researchers have synthesized and evaluated derivatives containing the imidazole core for their antitumor activity . These compounds show promise in inhibiting cancer cell growth, making them potential candidates for cancer therapy.
- Imidazole-based compounds have been investigated for their antiviral properties. For instance, enviroxime , which contains a 1,3-diazole ring, exhibits antiviral effects . Further exploration of similar derivatives may lead to novel antiviral drugs.
- Indole derivatives containing imidazole moieties have been screened for their anti-HIV activity. These compounds show potential against both HIV-1 and HIV-2 strains . The imidazole scaffold could serve as a basis for developing effective antiretroviral agents.
- Some imidazole-containing compounds exhibit antibacterial and antifungal properties. For example, metronidazole is widely used as an antibacterial agent . Investigating similar structures may yield novel antimicrobial drugs.
Antitumor Potential
Antiviral Activity
Anti-HIV Activity
Antibacterial and Antifungal Activities
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[1-(1,3-dimethyl-2,4-dioxopyrimidin-5-yl)piperidin-4-yl]-2-fluorobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21FN4O4S/c1-20-11-14(16(23)21(2)17(20)24)22-9-7-12(8-10-22)19-27(25,26)15-6-4-3-5-13(15)18/h3-6,11-12,19H,7-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNPXJCAKPZNTQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=O)N(C1=O)C)N2CCC(CC2)NS(=O)(=O)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21FN4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(1,3-dimethyl-2,4-dioxopyrimidin-5-yl)piperidin-4-yl]-2-fluorobenzenesulfonamide |
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